Cas no 2097920-52-8 (2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one)

• Product Name: 2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one
• CAS No: 2097920-52-8
• MF: C₁₅H₁₇FN₄O₂S
• MW: 336.384485006332
• CID: 5990075
• PubChem ID: 126855131
• Update Time: 2025-06-12

2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one
• AKOS032466977
• F6549-1290
• 2097920-52-8
• 2-(2-fluorophenoxy)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]propan-1-one

• Inchi： 1S/C15H17FN4O2S/c1-11(22-13-5-3-2-4-12(13)16)15(21)20-8-6-19(7-9-20)14-10-17-23-18-14/h2-5,10-11H,6-9H2,1H3
• InChI Key： BZMITOBALOJBBC-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCN(C(C(C)OC2C=CC=CC=2F)=O)CC1

Computed Properties

• Exact Mass: 336.10562513g/mol
• Monoisotopic Mass: 336.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one

Professional Introduction to Compound with CAS No. 2097920-52-8 and Product Name: 2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one

The compound with the CAS number 2097920-52-8 and the product name 2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in medicinal research. The structure of this compound incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

At the core of this compound's molecular architecture is the piperazine moiety, which is well-known for its role in drug design due to its ability to form stable hydrogen bonds and interact with biological targets. The presence of a fluorophenoxyl group further enhances its pharmacological potential by influencing metabolic stability and binding affinity. Additionally, the incorporation of a 1,2,5-thiadiazole ring adds another layer of complexity, as thiadiazole derivatives are frequently explored for their anti-inflammatory, antiviral, and anticancer properties.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom in the fluorophenoxyl group not only increases the lipophilicity of the molecule but also modulates its interaction with biological targets. This has been demonstrated in various studies where fluorinated analogs have shown improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The specific arrangement of these functional groups in 2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one suggests that it may exhibit enhanced binding affinity to certain enzymes or receptors.

The 1,2,5-thiadiazole ring is particularly noteworthy due to its broad spectrum of biological activities. This heterocyclic system has been extensively studied for its potential in developing novel therapeutic agents. Studies have shown that thiadiazole derivatives can inhibit various enzymes and receptors involved in inflammatory pathways, making them attractive candidates for treating conditions such as arthritis and autoimmune diseases. The combination of a thiadiazole ring with a piperazine moiety in this compound suggests that it may possess dual mechanisms of action, further enhancing its therapeutic potential.

In terms of synthetic chemistry, the preparation of 2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one involves multi-step organic synthesis strategies. The introduction of the fluorophenoxyl group requires careful consideration to ensure regioselectivity and high yield. Similarly, the incorporation of the thiadiazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce this compound on a larger scale for further study.

From a pharmacological perspective, the compound's structure suggests multiple potential applications. The interaction between the fluorophenoxyl group, the piperazine moiety, and the thiadiazole ring may lead to novel mechanisms of action that are not observed with other classes of compounds. This has prompted researchers to investigate its potential in treating a variety of diseases, including neurological disorders, cardiovascular diseases, and infectious diseases. Preclinical studies have begun to explore these possibilities, with early results indicating promising activity against certain disease models.

The development of new pharmaceutical agents relies heavily on understanding their interactions with biological targets at a molecular level. Computational methods such as molecular docking and quantum mechanical calculations have become indispensable tools in this process. These techniques allow researchers to predict how a compound will bind to its target protein or enzyme, providing valuable insights into its potential efficacy and side effects. For 2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one, such simulations have helped identify key residues involved in binding and suggested modifications that could enhance its potency.

Another important aspect of drug development is assessing the metabolic stability and pharmacokinetic properties of a candidate compound. The presence of the fluorophenoxyl group and other functional groups can influence how quickly a drug is metabolized by the body. Understanding these processes is crucial for optimizing dosing regimens and minimizing side effects. Studies using mass spectrometry and other analytical techniques have provided detailed information about the metabolic pathways involved in the degradation of this compound.

As research continues to progress, new applications for 2-(2-fluorophenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylpropan-1-one are likely to emerge. The combination of structural features that make it unique positions it as a versatile tool for further exploration in drug discovery. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential in unlocking its full potential and translating laboratory findings into clinical applications.